Cas no 41312-47-4 (3-Fucosyllactose)

3-Fucosyllactose Properties

Names and Identifiers

• (3R,4S)-4-[[(2S,6S)-6-methyl-2,6-dihydropyran-2-yl]oxy]-3,4-dihydro-2H-pyran-2,3-diol
• 3'-FUCOSYLLACTOSE
• 3-FUCOSYLLACTOSE
• 3-Fucosyllactose (3FL)
• 3 Fucosyllactose
• 3FL
• 3-FL
• CTK8F5053
• 3-Fucosyllactose
• (2S,3S,4R,5S,6S)-2-[(3R,4R,5R,6R)-2,3-dihydroxy-6-(hydroxymethyl)-5-[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-4-yl]oxy-6-methyloxane-3,4,5-triol
• Galbeta1-4(Fucalpha1-3)Glc
• CHEBI:90065
• O-6-deoxy-a-L-galactopyranosyl-(1->3)-O-[b-D-galactopyranosyl-(1->4)]- D-Glucose
• WURCS=2.0/3,3,2/[a2122h-1x_1-5][a2112h-1b_1-5][a1221m-1a_1-5]/1-2-3/a4-b1_b3-c1
• E80806
• 41312-47-4
• F_FULL_20100000000000_GS_6328_c2
• 6-deoxy-alpha-L-galactopyranosyl-(1->3)-[beta-D-galactopyranosyl-(1->4)]-D-glucopyranose
• O-6-deoxy-alpha-L-galactopyranosyl-(1->3)-O-[beta-D-galactopyranosyl-(1->4)]- D-glucose
• O-6-deoxy-alpha-L-galactopyranosyl-(1->3)-O-[b-D-galactopyranosyl-(1->4)]- D-Glucose
• 3-O-Fucosyllactose
• Fuc(a1-3)[Gal(b1-4)]Glc
• D-Glucopyranose, O-6-deoxy-alpha-L-galactopyranosyl-(1-3)-O-beta-D-galactopyranosyl-(1-4)-
• 6-deoxy-alpha-L-galacto-hexopyranosyl-(1->3)-[beta-D-galacto-hexopyranosyl-(1->4)]-D-gluco-hexopyranose
• Gal(beta-4)[Fuc(alpha-3)]Glc
• beta-D-galactosyl-(1->4)-[alpha-L-fucosyl-(1->3)]-D-glucose
• D-Glucose, O-6-deoxy-a-L-galactopyranosyl-(1®3)-O-[b-D-galactopyranosyl-(1®4)]-
• WJPIUUDKRHCAEL-YVEAQFMBSA-N
• (2S,3R,4S,5R,6R)-2-{[(2R,3R,4R,5R)-5,6-dihydroxy-2-(hydroxymethyl)-4-{[(2S,3S,4R,5S,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxy}oxan-3-yl]oxy}-6-(hydroxymethyl)oxane-3,4,5-triol
• 1ST162605
• +Expand

• MDL： MFCD16661241
• InChIKey： WJPIUUDKRHCAEL-YVEAQFMBSA-N
• Inchi： InChI=1S/C18H32O15/c1-4-7(21)9(23)11(25)17(29-4)33-15-13(27)16(28)30-6(3-20)14(15)32-18-12(26)10(24)8(22)5(2-19)31-18/h4-28H,2-3H2,1H3/t4-,5+,6+,7+,8-,9+,10-,11-,12+,13+,14+,15+,16?,17-,18-/m0/s1
• SMILES： C[C@H]1[C@H]([C@H]([C@@H]([C@@H](O1)O[C@@H]2[C@H](C(O)O[C@H](CO)[C@H]2O[C@H]3[C@@H]([C@H]([C@H]([C@@H](CO)O3)O)O)O)O)O)O)O

Computed Properties

• Exact Mass: 488.17400
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 15
• Rotatable Bond Count: 6
• Monoisotopic Mass: 488.174
• Heavy Atom Count: 33
• Complexity: 626
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 14
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -5.8
• Topological Polar Surface Area: 248Ų

Experimental Properties

• LogP: -6.54540
• PSA: 248.45000
• Refractive Index: 1.652
• Boiling Point: 829°Cat760mmHg
• Flash Point: 455.2°C
• Density: 1.73

Related Categories

• Oligose